![molecular formula C20H34N2O4S B2570421 2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide CAS No. 873589-41-4](/img/structure/B2570421.png)
2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide, also known as TMB-4, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and material science.
Scientific Research Applications
Gastroprotective Properties of Related Compounds
Compounds with complex chemical structures, similar to the one mentioned, are often explored for their potential therapeutic applications. For instance, ebrotidine, a compound with distinct but somewhat related functionalities, demonstrates gastroprotective properties. It is not dependent on endogenous prostaglandin generation but enhances mucosal responses, improving the protective qualities of mucus gel. Such compounds could be of interest in the treatment of ulcer disease due to their unique ability to promote mucosal repair and maintain mucosal integrity (Slomiany, Piotrowski, & Slomiany, 1997).
DNA Minor Groove Binders
The exploration of DNA minor groove binders, like Hoechst 33258 and its analogues, reveals the importance of specific chemical groups for binding specificity and biological activity. These compounds are used extensively in biological research for DNA staining and analysis. Their applications demonstrate the potential for structurally complex molecules to serve as tools in cell biology, highlighting avenues for research into DNA interactions and cellular functions (Issar & Kakkar, 2013).
Environmental Persistence and Effects
Research into the environmental fate, behavior, and effects of chemical compounds, especially those used in pharmaceuticals and personal care products, is critical. Studies on parabens, for instance, shed light on the ubiquity of certain chemicals in water sources and their biodegradability. This area of research is vital for understanding the ecological impact of synthetic compounds and developing strategies for mitigating environmental contamination (Haman, Dauchy, Rosin, & Munoz, 2015).
properties
IUPAC Name |
2,5-diethoxy-4-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N2O4S/c1-8-25-16-11-18(17(26-9-2)10-14(16)3)27(23,24)21-15-12-19(4,5)22-20(6,7)13-15/h10-11,15,21-22H,8-9,12-13H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYINWGWHVBSDMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.